![molecular formula C17H16F2N4OS B6436735 4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole CAS No. 2549003-59-8](/img/structure/B6436735.png)
4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used. Typically, the synthesis of benzothiazoles involves the condensation of 2-aminobenzenethiols with carboxylic acids .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole ring and the piperidine ring are both six-membered rings, but the benzothiazole ring is aromatic while the piperidine ring is not. The pyrazine ring is a six-membered aromatic ring containing two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The benzothiazole ring is aromatic and therefore relatively stable, but it can undergo electrophilic substitution reactions. The piperidine ring can undergo reactions at the nitrogen atom, such as alkylation or acylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the fluorine atoms, which are highly electronegative, and the nitrogen atoms in the pyrazine and piperidine rings .Mechanism of Action
The mechanism of action of 4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole is based on its unique chemical structure. The molecule contains a pyrazin-2-yloxy group, which is responsible for its fluorescence. The pyrazin-2-yloxy group is excited by ultraviolet light, which causes the emission of fluorescent light. Additionally, the presence of the difluoro group on the molecule enhances the fluorescence intensity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound is able to inhibit the growth of several cancer cell lines and induce apoptosis in these cells. Additionally, in vivo studies have shown that this compound is able to reduce the growth of tumor cells in mice.
Advantages and Limitations for Lab Experiments
The use of 4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole in laboratory experiments has several advantages. It is a relatively inexpensive molecule to synthesize, and it is stable and non-toxic. Additionally, its fluorescence can be easily detected and quantified, making it a useful tool for imaging and detection experiments. However, there are some limitations to using this compound in laboratory experiments. Its fluorescence is sensitive to pH and light, and it has a relatively low quantum yield, which can reduce its signal-to-noise ratio.
Future Directions
The use of 4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole in scientific research is still in its early stages, and there are a number of future directions that could be explored. These include the development of new synthesis methods, the development of new fluorescent probes for imaging and detection experiments, and the exploration of new applications for this compound, such as drug delivery and gene therapy. Additionally, further studies on the biochemical and physiological effects of this compound could be conducted in order to better understand its potential therapeutic applications.
Synthesis Methods
4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole has been synthesized using a variety of methods, including one-pot synthesis and solid-phase synthesis. In the one-pot synthesis method, the molecule is synthesized by a combination of hydroxylamine, an aldehyde, and an acid chloride in the presence of a base catalyst. Additionally, solid-phase synthesis has been used to synthesize this compound by coupling the piperidin-1-yl group with the benzothiazole group in the presence of a reagent.
Scientific Research Applications
4,6-difluoro-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-1,3-benzothiazole has been used in a variety of scientific research applications. It has been used as a fluorescent probe for imaging live cells and as a fluorescent reporter for the detection of biomarkers. Additionally, this compound has been used as a fluorescent probe for the detection of reactive oxygen species, as a fluorescent tracer for the detection of DNA damage, and as a fluorescent probe for the detection of enzymes.
properties
IUPAC Name |
4,6-difluoro-2-[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N4OS/c18-12-7-13(19)16-14(8-12)25-17(22-16)23-5-1-11(2-6-23)10-24-15-9-20-3-4-21-15/h3-4,7-9,11H,1-2,5-6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKWGACXOJDYFTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=NC=CN=C2)C3=NC4=C(C=C(C=C4S3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.